Chitinovorin C: A Technical Guide to its Discovery and Isolation
Chitinovorin C: A Technical Guide to its Discovery and Isolation
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive overview of the discovery and isolation of Chitinovorin C, a novel β-lactam antibiotic. The following sections detail the producing organism, fermentation and isolation procedures, and the physicochemical and biological properties of this compound, with a focus on presenting clear, actionable data and methodologies for research and development purposes.
Discovery
Chitinovorin C, along with its congeners Chitinovorins A and B, was first discovered as a product of the bacterial strain Flavobacterium sp. PA-3051. This discovery was the result of a screening program aimed at identifying new β-lactam antibiotics from bacterial sources. The producing organism is a Gram-negative, aerobic, non-spore-forming rod that is motile by peritrichous flagella.
Fermentation and Production
The production of Chitinovorin C is achieved through submerged fermentation of Flavobacterium sp. PA-3051.
Fermentation Protocol
A seed culture is initiated by inoculating a suitable medium with the producing strain and incubating until sufficient growth is achieved. This seed culture is then used to inoculate a production medium. The fermentation is carried out under controlled conditions of aeration, agitation, and temperature to optimize the yield of the antibiotic.
Table 1: Fermentation Parameters
| Parameter | Value |
| Producing Organism | Flavobacterium sp. PA-3051 |
| Incubation Temperature | 28 °C |
| Fermentation Time | 48 - 72 hours |
| Aeration | 1 volume of air per volume of medium per minute (vvm) |
| Agitation | 300 - 400 rpm |
Isolation and Purification
Chitinovorin C is isolated from the fermentation broth through a multi-step purification process designed to separate it from other metabolites and the related Chitinovorins A and B.
Experimental Workflow for Isolation and Purification
Detailed Isolation Protocol
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Cell Removal: The fermentation broth is centrifuged to remove the bacterial cells.
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Initial Extraction: The resulting supernatant is subjected to adsorption chromatography on a column packed with activated carbon.
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Elution: The column is washed with water, and the active compounds are subsequently eluted with aqueous acetone.
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Concentration: The eluate containing the crude antibiotic mixture is concentrated under reduced pressure.
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Primary Chromatographic Separation: The concentrated crude extract is applied to a column of Diaion HP-20 resin. The column is washed with water, and the Chitinovorins are eluted using a stepwise gradient of increasing acetone concentration in water. Fractions are collected and tested for biological activity.
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Final Purification: The fractions containing Chitinovorin C are pooled, concentrated, and further purified by gel filtration chromatography on a Sephadex LH-20 column, using methanol as the eluent. This step yields purified Chitinovorin C.
Physicochemical Properties
Chitinovorin C is a white, amorphous powder. Its physicochemical properties are summarized in the table below.
Table 2: Physicochemical Properties of Chitinovorin C
| Property | Value |
| Molecular Formula | C₁₇H₂₀N₄O₈S |
| Molecular Weight | 452.43 g/mol |
| UV λmax (H₂O) | 260 nm |
| Solubility | Soluble in water and methanol; Insoluble in acetone, ethyl acetate, and chloroform. |
| Appearance | White amorphous powder |
Structure
The structure of Chitinovorin C was elucidated through spectroscopic analysis, including UV, IR, ¹H NMR, and ¹³C NMR spectroscopy, as well as mass spectrometry. It is a cephalosporin-type β-lactam antibiotic.
Biological Activity
Chitinovorin C exhibits antibacterial activity, primarily against Gram-negative bacteria. Its mechanism of action, like other β-lactam antibiotics, is the inhibition of bacterial cell wall synthesis.
Antibacterial Spectrum
The minimum inhibitory concentrations (MICs) of Chitinovorin C against a range of bacterial species are presented below.
Table 3: Minimum Inhibitory Concentration (MIC) of Chitinovorin C
| Bacterial Strain | MIC (µg/mL) |
| Escherichia coli | 12.5 |
| Klebsiella pneumoniae | 25 |
| Proteus vulgaris | 6.25 |
| Serratia marcescens | 50 |
| Pseudomonas aeruginosa | >100 |
| Staphylococcus aureus | >100 |
Signaling Pathway Inhibition
As a β-lactam antibiotic, Chitinovorin C targets and inhibits penicillin-binding proteins (PBPs), which are essential enzymes in the final steps of peptidoglycan synthesis in the bacterial cell wall.
